Cas no 1211528-48-1 (3-Methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1211528-48-1
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 2854226
• PubChem ID: 14837017
• Update Time: 2025-05-20

3-Methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• CS-0196567
• 3-methoxy-5-trifluoromethylpyridin
• BS-52958
• MFCD13185703
• 1211528-48-1
• SB52753
• 3-Methoxy-5-(trifluoromethyl)pyridine
• E73934
• SY346180
• SCHEMBL2202031

• MDL： MFCD13185703
• Inchi： 1S/C7H6F3NO/c1-12-6-2-5(3-11-4-6)7(8,9)10/h2-4H,1H3
• InChI Key： FWMPCZHJJWTOIP-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methoxy-5-(trifluoromethyl)pyridine

3-Methoxy-5-(trifluoromethyl)pyridine: An Overview of Its Properties, Applications, and Recent Research

3-Methoxy-5-(trifluoromethyl)pyridine (CAS No. 1211528-48-1) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structure, has garnered attention for its potential in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements of 3-Methoxy-5-(trifluoromethyl)pyridine.

Chemical Properties: 3-Methoxy-5-(trifluoromethyl)pyridine is a pyridine derivative with a methoxy group at the 3-position and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The methoxy group enhances the compound's solubility in polar solvents, while the trifluoromethyl group contributes to its lipophilicity and stability. These properties make 3-Methoxy-5-(trifluoromethyl)pyridine an attractive candidate for various applications in medicinal chemistry.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 3-Methoxy-5-(trifluoromethyl)pyridine. One common method involves the reaction of 3-methoxypyridine with triflic anhydride followed by deprotection to yield the desired product. Another approach utilizes a palladium-catalyzed cross-coupling reaction between 3-methoxypyridine and trifluoromethyl iodide. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Applications in Pharmaceutical Research: 3-Methoxy-5-(trifluoromethyl)pyridine has shown promise in various areas of pharmaceutical research. Its unique structure makes it a valuable building block for the synthesis of bioactive molecules. For instance, it has been used as a key intermediate in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. Additionally, 3-Methoxy-5-(trifluoromethyl)pyridine-based compounds have been investigated for their potential as anticancer agents due to their ability to inhibit specific protein kinases involved in cancer progression.

Recent Research Advancements: Recent studies have further expanded our understanding of the biological activities and potential therapeutic applications of 3-Methoxy-5-(trifluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry reported that a series of 3-Methoxy-5-(trifluoromethyl)pyridine-derived compounds exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. Another study in the European Journal of Medicinal Chemistry demonstrated that these compounds could effectively modulate G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders.

Safety and Environmental Considerations: While 3-Methoxy-5-(trifluoromethyl)pyridine is generally considered safe for use in laboratory settings, proper handling and storage practices should be followed to ensure safety. It is important to note that this compound should be used under well-ventilated conditions and with appropriate personal protective equipment (PPE). Additionally, environmental impact assessments should be conducted to ensure that any industrial-scale production processes are sustainable and environmentally friendly.

FUTURE DIRECTIONS: The future of 3-Methoxy-5-(trifluoromethyl)pyridine-based research looks promising. Ongoing studies are exploring its potential as a lead compound for developing novel therapeutics targeting various diseases. Advances in synthetic methodologies and computational tools will further enhance our ability to design and optimize these compounds for improved efficacy and safety profiles.